Cas no 113369-05-4 (TETRAPENTYLAMMONIUM METHANESULFONATE)

TETRAPENTYLAMMONIUM METHANESULFONATE structure
113369-05-4 structure
Product name:TETRAPENTYLAMMONIUM METHANESULFONATE
CAS No:113369-05-4
MF:C20H44N+.CH3O3S-
MW:393.66778
CID:130148
PubChem ID:13794147

TETRAPENTYLAMMONIUM METHANESULFONATE Chemical and Physical Properties

Names and Identifiers

    • TETRAPENTYLAMMONIUM METHANESULFONATE
    • Methanesulfonic acid tetrapentylammonium salt
    • methanesulfonate,tetrapentylazanium
    • Methanesulfonic acid tetrapentylammonium salt
    • SCHEMBL306115
    • 113369-05-4
    • N,N,N-Tripentylpentan-1-aminium methanesulfonate
    • methanesulfonate;tetrapentylazanium
    • DTXSID10549632
    • Inchi: InChI=1S/C20H44N.CH4O3S/c1-5-9-13-17-21(18-14-10-6-2,19-15-11-7-3)20-16-12-8-4;1-5(2,3)4/h5-20H2,1-4H3;1H3,(H,2,3,4)/q+1;/p-1
    • InChI Key: BRILRNUCXDTOGA-UHFFFAOYSA-M
    • SMILES: CS([O-])(=O)=O.C([N+](CCCCC)(CCCCC)CCCCC)CCCC

Computed Properties

  • Exact Mass: 393.32791
  • Monoisotopic Mass: 393.32766553g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 16
  • Complexity: 234
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.6Ų

Experimental Properties

  • Melting Point: 48-51 °C(lit.)
  • PSA: 57.2

TETRAPENTYLAMMONIUM METHANESULFONATE Security Information

  • WGK Germany:3
  • Safety Instruction: 22-24/25
  • FLUKA BRAND F CODES:3-10

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